Cas no 36678-05-4 (1,3-Propanediol, monoacetate)

1,3-Propanediol, monoacetate structure
1,3-Propanediol, monoacetate structure
Product Name:1,3-Propanediol, monoacetate
CAS No:36678-05-4
MF:C5H10O3
MW:118.131102085114
MDL:MFCD30094354
CID:1477913
PubChem ID:10909550
Update Time:2025-04-21

1,3-Propanediol, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, monoacetate
    • 6-Hydroxy-3-oxa-2-hexanone
    • ASME2024025
    • Y14698
    • Acetic acid 3-hydroxypropyl ester
    • 3-acetoxy-1-propanol
    • SCHEMBL120215
    • Acetic acid 3-hydroxy-propyl ester
    • 3-hydroxypropyl Acetate
    • hydroxypropyl acetate
    • DOUBAFNWVFAWEC-UHFFFAOYSA-N
    • Acetic acid, 3-hydroxypropyl ester
    • 36678-05-4
    • MDL: MFCD30094354
    • Inchi: 1S/C5H10O3/c1-5(7)8-4-2-3-6/h6H,2-4H2,1H3
    • InChI Key: DOUBAFNWVFAWEC-UHFFFAOYSA-N
    • SMILES: CC(OCCCO)=O

Computed Properties

  • Exact Mass: 136.07356
  • Monoisotopic Mass: 118.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 70.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 77.76

1,3-Propanediol, monoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0994786-1g
3-hydroxypropyl acetate
36678-05-4 95%
1g
$530 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1734575-5g
3-Hydroxypropyl acetate
36678-05-4 98%
5g
¥1898.00 2024-05-16
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk